4-fluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 4-fluoro-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• InChI: InChI=1S/C20H21FN2O2/c1-13(2)12-23-18-9-8-17(11-15(18)5-10-19(23)24)22-20(25)14-3-6-16(21)7-4-14/h3-4,6-9,11,13H,5,10,12H2,1-2H3,(H,22,25)
• InChI Key: MGRNKHSNMXBYHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the tetrahydroquinoline group could be formed through a Povarov reaction or similar process. The benzamide group could be introduced through a reaction with an appropriate amine.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide and tetrahydroquinoline groups suggests that the molecule would have a complex, three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzamide group could undergo hydrolysis to form an amine and a carboxylic acid. The tetrahydroquinoline group could participate in various reactions depending on its substitution pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups. Its melting and boiling points would depend on the strength of the intermolecular forces in the solid and liquid states.

Scientific Research Applications

Anticancer Activity

• 4-fluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has shown promise as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-Inflammatory Properties

• This compound exhibits anti-inflammatory activity by modulating key pathways involved in inflammation. .

Antibacterial and Antifungal Effects

• Studies suggest that 4-fluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide possesses antibacterial and antifungal properties. .

Neuroprotective Potential

• Neuroprotective compounds are crucial for preventing or slowing neurodegenerative diseases. .

Analgesic Activity

• Some investigations have highlighted the analgesic properties of this compound. .

Drug Design and Medicinal Chemistry

• Researchers are interested in using this compound as a scaffold for designing novel drugs. .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its reactivity, investigating its potential uses, and optimizing its synthesis. It could also involve exploring its interactions with biological systems if it’s intended to be a drug.